Cas no 2098081-41-3 (1-(1-Aminopiperidin-2-yl)ethan-1-ol)

• Product Name: 1-(1-Aminopiperidin-2-yl)ethan-1-ol
• CAS No: 2098081-41-3
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 4771526
• Update Time: 2025-06-08

1-(1-Aminopiperidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminopiperidin-2-yl)ethan-1-ol
• 1-(1-aminopiperidin-2-yl)ethanol
• 1-(1-Aminopiperidin-2-yl)ethan-1-ol

• Inchi： 1S/C7H16N2O/c1-6(10)7-4-2-3-5-9(7)8/h6-7,10H,2-5,8H2,1H3
• InChI Key： HFIJHKTVPPWTNU-UHFFFAOYSA-N
• SMILES： OC(C)C1CCCCN1N

Computed Properties

• Exact Mass: 144.126263138 g/mol
• Monoisotopic Mass: 144.126263138 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.5
• Molecular Weight: 144.21

Additional information on 1-(1-Aminopiperidin-2-yl)ethan-1-ol

Professional Introduction to Compound with CAS No. 2098081-41-3 and Product Name: 1-(1-Aminopiperidin-2-yl)ethan-1-ol

The compound with the CAS number 2098081-41-3 and the product name 1-(1-Aminopiperidin-2-yl)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of 1-(1-Aminopiperidin-2-yl)ethan-1-ol incorporates a piperidine ring, which is a common pharmacophore in many bioactive molecules. This feature contributes to its versatility and makes it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

Recent studies have highlighted the importance of piperidine derivatives in the design of novel therapeutic agents. The presence of an amine group in the molecule enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its biological activity. This flexibility has made 1-(1-Aminopiperidin-2-yl)ethan-1-ol a subject of interest for researchers aiming to develop new drugs targeting various diseases. The compound’s ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it particularly promising for applications in drug discovery.

In the context of modern pharmaceutical research, the synthesis and characterization of 1-(1-Aminopiperidin-2-yl)ethan-1-ol have been influenced by advancements in synthetic methodologies. Techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve high yields and purity levels. These methods not only facilitate the production of the compound but also enable the introduction of structural modifications, which can enhance its pharmacological properties. The optimization of synthetic routes is crucial for ensuring that 1-(1-Aminopiperidin-2-yl)ethan-1-ol meets the stringent requirements for preclinical and clinical studies.

The pharmacological potential of 1-(1-Aminopiperidin-2-yl)ethan-1-ol has been explored in several recent research endeavors. Its structural motif suggests that it may exhibit properties similar to other piperidine-based drugs, which have shown efficacy in treating conditions such as neurological disorders and infectious diseases. Preliminary in vitro studies have indicated that this compound demonstrates promising interactions with specific enzymes and receptors, which are key targets in modern medicine. These findings underscore the need for further investigation into its therapeutic applications.

One of the most exciting aspects of 1-(1-Aminopiperidin-2-yl)ethan-1-ol is its potential as a building block for more complex drug candidates. By leveraging its reactive sites, chemists can design derivatives with enhanced binding affinity and selectivity. This approach aligns with the growing trend in drug development towards rational design, where compounds are tailored to meet specific biological needs. The compound’s versatility makes it an attractive starting point for generating novel molecules that could address unmet medical needs.

The role of computational chemistry in studying 1-(1-Aminopiperidin-2-yl)ethan-1-ol cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its behavior at the molecular level. These tools help researchers predict how the compound will interact with biological targets, thereby accelerating the drug discovery process. By integrating experimental data with computational models, scientists can gain a comprehensive understanding of 1-(1-Aminopiperidin-2-yl)ethan-1-ol’s mechanism of action and optimize its design.

As research progresses, the applications of 1-(1-Aminopiperidin-2-yethyl)ethan-l -01 will likely expand beyond traditional pharmaceuticals. Its unique properties make it suitable for use in agrochemicals, materials science, and other industrial applications where precise molecular interactions are essential. The compound’s ability to form stable complexes with other molecules opens up possibilities for innovative solutions across multiple sectors.

In conclusion, l-(l-amino-piperldln-Z-yi] ethanol (CAS No: 20980814l-l3) represents a significant contribution to the field of chemical biology and drug development. Its structural features, reactivity, and pharmacological potential make it a valuable asset for researchers seeking to develop novel therapeutic agents. As advancements in synthetic chemistry and computational methods continue to evolve, the future prospects for this compound are both exciting and promising.